Cas no 354564-17-3 (1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester)
354564-17-3 structure
Product Name:1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester
CAS No:354564-17-3
MF:C17H31N3O3
MW:325.446344614029
CID:1470439
Update Time:2024-08-24
1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester
- 1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-, 1,1-dimethylethyl ester
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- Inchi: 1S/C17H31N3O3/c1-5-18-9-7-6-8-14(18)15(21)19-10-12-20(13-11-19)16(22)23-17(2,3)4/h14H,5-13H2,1-4H3/t14-/m0/s1
- InChI Key: XBXUBJHLKZEMKY-AWEZNQCLSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(C([C@@H]2CCCCN2CC)=O)CC1
Computed Properties
- Exact Mass: 325.23673
Experimental Properties
- Density: 1.091±0.06 g/cm3(Predicted)
- Boiling Point: 452.4±45.0 °C(Predicted)
- PSA: 53.09
- pka: 8.99±0.10(Predicted)
1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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